CD73-IN-4

• Molecular Formula: C16H23ClN5O7P
• Molecular Weight: 463.8 g/mol
• InChI: InChI=1S/C16H23ClN5O7P/c17-16-20-13(19-8-3-1-2-4-8)9-5-18-22(14(9)21-16)15-12(24)11(23)10(29-15)6-28-7-30(25,26)27/h5,8,10-12,15,23-24H,1-4,6-7H2,(H,19,20,21)(H2,25,26,27)/t10-,11-,12-,15-/m1/s1
• InChIKey: IVHVIBKVJIZKOC-RTWAVKEYSA-N

Standard CD73 inhibitors like AMPCP lack selectivity, confounding adenosine pathway studies. CD73-IN-4 is a validated methylenephosphonic acid probe that resolves this issue. - Potency: 0.55 nM (SKOV-3 cells); 2.6 nM (hCD73). - Selectivity: >3,846-fold vs. CD39 & NTPDases. - Cross-species active: Mouse CD73 IC50 = 3.0 nM. - DMSO solubility: 125 mg/mL for HTS. - Published in vivo formulation available.

CD73-IN-4 (2216764-29-1): Baseline Data and Research-Grade Procurement Overview

[(2R,3S,4R,5R)-5-[6-chloro-4-(cyclopentylamino)pyrazolo[3,4-d]pyrimidin-1-yl]-3,4-dihydroxyoxolan-2-yl]methoxymethylphosphonic acid, also known as CD73-IN-4, is a research-grade, synthetic small-molecule inhibitor of the ecto-5'-nucleotidase CD73 . It is characterized as a methylenephosphonic acid derivative and is primarily utilized in preclinical cancer immunology research to probe the adenosinergic pathway [1]. Key chemical identifiers include a molecular formula of C16H23ClN5O7P and a molecular weight of 463.81 g/mol . It is supplied as a solid with a typical purity of 99.21% .

1

Workflow CD73 pathway inhibition study fit

2

Selection Isoform-selectivity assay context

3

Use Context Adenosine-axis mechanistic research

• [1] Sharif, E. U., et al. Discovery of Potent and Selective Methylenephosphonic Acid CD73 Inhibitors. J. Med. Chem. 2021, 64, 845-860. View Source

Why Generic Substitution Fails: The Structural and Pharmacological Specificity of CD73-IN-4

Substituting CD73-IN-4 with a generic 'CD73 inhibitor' or a closely related in-class analog like OP-5244 is not scientifically valid due to the profound impact of subtle structural variations on biochemical potency and pharmacokinetic properties. Even among methylenephosphonic acid CD73 inhibitors, differences in the nucleobase and sugar-phosphate moiety can result in a >10-fold shift in potency against the human enzyme [1]. This structural specificity dictates functional selectivity across species orthologs and in various cellular contexts, making the precise selection of CD73-IN-4 critical for achieving reproducible and interpretable results in defined experimental systems [1].

Chemotype CD73-IN-4 (monophosphonate) Bisphosphonate or non-nucleotide CD73 inhibitors may shift selectivity and cellular potency profiles.

Selectivity >3,800-fold over related ectonucleotidases Dual CD39/CD73 inhibitors such as ARL67156 confound adenosine pathway interpretation.

Potency Sub-nanomolar cellular activity Earlier tool compounds like AMPCP require high concentrations, introducing potential off-target effects.

• [1] Sharif, E. U., et al. Discovery of Potent and Selective Methylenephosphonic Acid CD73 Inhibitors. J. Med. Chem. 2021, 64, 845-860. View Source

Quantitative Evidence Guide: Key Differentiators for CD73-IN-4 (2216764-29-1)

Potency Against Human CD73: A Direct Comparison with In-Class Analog CD73-IN-3

CD73-IN-4 demonstrates significantly higher potency against human CD73 compared to the in-class analog CD73-IN-3. In a cell-based assay using the Calu6 human cell line, CD73-IN-4 exhibits an IC50 of 2.6 nM, while CD73-IN-3 has a reported IC50 of 7.3 nM, representing a 2.8-fold improvement in potency . Another report for CD73-IN-3 (LY-3475070) shows a further reduced potency of 28 nM, yielding a 10.8-fold difference .

Biochemical Potency vs. AMPCP

Head-to-head

~7,081-fold improvement in IC50

Reported potency gain over parent bisphosphonate.

Recombinant hCD73 enzymatic assay; same in-house system.

Evidence Dimension	Inhibition of CD73 Activity
Target Compound Data	IC50 = 2.6 nM
Comparator Or Baseline	CD73-IN-3: IC50 = 7.3 nM or 28 nM
Quantified Difference	2.8-fold to 10.8-fold greater potency for CD73-IN-4
Conditions	Calu6 human cell assay

Why This Matters

The significantly lower IC50 indicates that CD73-IN-4 requires a smaller amount of compound to achieve the same degree of target engagement, which is a critical factor for experimental design, especially in in vivo studies where solubility and bioavailability may be limiting.

Comparison with a Clinical-Stage Oral Inhibitor: Potency and Bioavailability Trade-offs

OP-5244 is a structurally distinct, orally bioavailable CD73 inhibitor with an IC50 of 0.25 nM, which is 10.4-fold more potent than CD73-IN-4 (IC50 = 2.6 nM) in cell-free biochemical assays [1]. However, the selection between these two compounds hinges on the specific research objective. CD73-IN-4 serves as a highly potent tool for in vitro and ex vivo studies where oral bioavailability is not a requirement. The structural basis for the enhanced in vivo profile of OP-5244 involves modifications that prioritize absorption and metabolic stability, which may not be optimal for all experimental systems .

Selectivity Over Purinergic Off-Targets

Class-level

IC50 > 10,000 nM against CD39, A2aR, NTPDase2/3/8

Supports CD73-specific pathway interpretation.

Selectivity window >3,846-fold vs. on-target CHO-hCD73 IC50.

Evidence Dimension	Inhibition of Human CD73
Target Compound Data	IC50 = 2.6 nM
Comparator Or Baseline	OP-5244: IC50 = 0.25 nM
Quantified Difference	10.4-fold lower potency for CD73-IN-4
Conditions	Recombinant human CD73 enzyme assay

Why This Matters

This comparison highlights that while CD73-IN-4 is not the most potent CD73 inhibitor, it represents a distinct chemical class with a defined pharmacological profile, making it a valuable comparator tool or a specific in vitro probe distinct from orally-optimized clinical candidates.

• [1] Du, X., et al. Orally Bioavailable Small-Molecule CD73 Inhibitor (OP-5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63, 10433-10447. View Source

Selectivity Profile: Minimizing Off-Target Effects in Complex Biological Systems

CD73-IN-4 demonstrates a high degree of selectivity for CD73 over a panel of related ectonucleotidases and purinergic receptors. At a concentration of 10,000 nM, it exhibits no significant inhibition (IC50 > 10,000 nM) of CD39, the adenosine A2a receptor (A2aR), or NTPDase 2, 3, and 8 [1]. While direct quantitative comparison with other CD73 inhibitors is not available in the same assay, this high selectivity threshold is a defining feature of the methylenephosphonic acid series, distinguishing them from less selective nucleotide analogs like the earlier generation AMPCP [2].

Potency vs. CD73-IN-3 (LY-3475070)

Cross-study

~10.8-fold more potent in CHO-hCD73 assay

Reported potency difference from another tool compound.

Assay systems differ; direct comparison not performed.

Evidence Dimension	Selectivity Index (CD73 vs. other enzymes/receptors)
Target Compound Data	IC50 > 10,000 nM (against CD39, A2aR, NTPDase2/3/8)
Comparator Or Baseline	AMPCP (IC50 ~6,000-16,000 nM for CD73)
Quantified Difference	CD73-IN-4 is >3,800-fold selective for CD73 over other targets based on a 2.6 nM CD73 IC50.
Conditions	Panel of enzymatic and receptor binding assays

Why This Matters

A clean selectivity profile is paramount for interpreting results from complex biological systems like cell cultures or in vivo models. Using CD73-IN-4 minimizes the risk of confounding data due to inhibition of related pathways, ensuring that observed phenotypes are attributable to CD73 blockade.

• [1] Cenmed. CD73-IN-4 (C09-1119-977). Product Datasheet. View Source
• [2] Sharif, E. U., et al. Discovery of Potent and Selective Methylenephosphonic Acid CD73 Inhibitors. J. Med. Chem. 2021, 64, 845-860. View Source

Potency in a Cancer Cell Line: A More Disease-Relevant Context

The potency of CD73-IN-4 is confirmed in a therapeutically relevant cellular context, the human ovarian cancer cell line SK-OV-3. In this system, CD73-IN-4 exhibits an IC50 of 0.55 nM [1]. While a direct comparison with another CD73 inhibitor in the same SK-OV-3 assay is not provided in the source literature, this sub-nanomolar cellular potency is a key quantitative differentiator that underscores its efficacy in a complex, tumor-derived microenvironment. This data bridges the gap between the isolated enzyme (IC50 = 2.6 nM) and a more physiologically relevant whole-cell system [1].

Cellular Potency in SKOV-3

Cross-study

IC50 = 0.55 nM in human ovarian cancer cell line

Supports tumor cell-model response context.

Endogenous CD73 expression; no head-to-head with AB-680.

Evidence Dimension	Inhibition of CD73 in Cancer Cells
Target Compound Data	IC50 = 0.55 nM
Comparator Or Baseline	Isolated human CD73 enzyme: IC50 = 2.6 nM
Quantified Difference	4.7-fold greater potency in SK-OV-3 cells compared to the isolated enzyme.
Conditions	Human ovary cancer cell line SK-OV-3

Why This Matters

This data demonstrates that CD73-IN-4 not only inhibits the purified enzyme but also effectively suppresses CD73 activity within intact cancer cells, which is a more stringent and disease-relevant test of its utility as a research tool for cancer immunology.

• [1] Cenmed. CD73-IN-4 (C09-1119-977). Product Datasheet. View Source

Application Scenarios for CD73-IN-4 (2216764-29-1) in Preclinical Research

Benchmarking Novel CD73 Inhibitors in Biochemical and Cellular Assays

CD73-IN-4 serves as a well-characterized, highly potent, and selective reference standard for evaluating new CD73 inhibitors. Its well-defined IC50 values (2.6 nM on isolated enzyme, 0.55 nM in SK-OV-3 cells) provide a robust baseline for comparing potency and selectivity in side-by-side assays [1]. Its distinct chemical structure from other clinical candidates like OP-5244 makes it a valuable tool for understanding structure-activity relationships within the CD73 inhibitor class [1][2].

Elucidating CD73-Mediated Immune Suppression In Vitro

Due to its high selectivity over CD39, A2aR, and NTPDases, CD73-IN-4 is an ideal chemical probe for dissecting the specific role of CD73 in complex immune cell co-culture systems [1]. Researchers can use this compound to block the enzymatic production of immunosuppressive adenosine from AMP, thereby studying its effect on T cell proliferation, cytokine production, or dendritic cell maturation without confounding inhibition of other purinergic pathway components [2].

Investigating CD73-Dependent Mechanisms in Cancer Cell Lines

The potent activity of CD73-IN-4 in the SK-OV-3 ovarian cancer cell line (IC50 = 0.55 nM) confirms its utility for studying CD73 function in tumor cell biology [1]. It can be employed in vitro to investigate the autocrine and paracrine effects of adenosine production by cancer cells on processes such as proliferation, migration, and resistance to apoptosis, providing a mechanistic link between CD73 expression and tumor aggressiveness.

Application

Selection Property

Validation Focus

Adenosine axis mechanistic studies

CD73 isoform selectivity review

Pathway-specific adenosine suppression endpoints

In vivo syngeneic mouse tumor models

Cross-species target engagement

Model-response endpoint context

Cancer cell line dose-response profiling

High-concentration stock formulation

Cellular CD73 inhibition endpoint review

Medicinal chemistry benchmarking

Well-characterized monophosphonate scaffold

Standardized assay comparator context

• [1] Sharif, E. U., et al. Discovery of Potent and Selective Methylenephosphonic Acid CD73 Inhibitors. J. Med. Chem. 2021, 64, 845-860. View Source
• [2] Du, X., et al. Orally Bioavailable Small-Molecule CD73 Inhibitor (OP-5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63, 10433-10447. View Source